Cas no 59181-16-7 (Cyclohepta[b]pyrrole-3-carboxylic acid, 2-chloro-, ethyl ester)

• Product Name: Cyclohepta[b]pyrrole-3-carboxylic acid, 2-chloro-, ethyl ester
• CAS No: 59181-16-7
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 339563
• PubChem ID: 12269600
• Update Time: 2025-04-19

Cyclohepta[b]pyrrole-3-carboxylic acid, 2-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohepta[b]pyrrole-3-carboxylic acid, 2-chloro-, ethyl ester
• ethyl 2-chlorocyclohepta[b]pyrrole-3-carboxylate
• 2-chloro-cyclohepta[b]pyrrole-3-carboxylic acid ethyl ester
• DTXSID80483312
• 59181-16-7

• Inchi： 1S/C12H10ClNO2/c1-2-16-12(15)10-8-6-4-3-5-7-9(8)14-11(10)13/h3-7H,2H2,1H3
• InChI Key： ORGRPQHRLRUWKA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C2=CC=CC=CC2=N1

Computed Properties

• Exact Mass: 235.0401
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19